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For Researchers, Scientists, and Drug Development Professionals

Introduction

Mefluidide is a synthetic organic compound primarily used as a plant growth regulator and
herbicide.[1] Chemically, it is identified as N-[2,4-dimethyl-5-
(((trifluoromethyl)sulfonyl)amino)phenyl]lacetamide.[1] Given the complexity of chemical
nomenclature and the existence of various synonyms, a unique and unambiguous identifier is
crucial for researchers, scientists, and professionals in drug development. This is where the
CAS (Chemical Abstracts Service) Registry Number plays a pivotal role. This technical guide
provides an in-depth look at the CAS number for mefluidide, its importance in navigating
chemical databases, and a summary of its relevant technical data.

The CAS Registry Number: A Universal Chemical
Identifier

A CAS Registry Number, or CAS RN, is a unique numerical identifier assigned to every
chemical substance described in the open scientific literature by the Chemical Abstracts
Service, a division of the American Chemical Society.[2][3] This system was introduced in 1965
to overcome the challenges posed by ambiguous chemical names.[2] Each CAS number is a
sequence of up to ten digits, separated by hyphens into three parts. The final digit is a check
digit, which is used to verify the validity of the number.
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The primary relevance of a CAS number lies in its ability to provide a single, reliable identifier
for a chemical substance, regardless of the naming convention used (e.g., IUPAC name, trade
names, or common names). This is essential for accurate information retrieval from the vast
array of chemical and biological databases.
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Caption: Structure of a CAS Registry Number.

Mefluidide's Identifier and Physicochemical Data

The CAS Registry Number for mefluidide is 53780-34-0. This number is the key to unlocking a
wealth of information about this compound in numerous databases.

Physicochemical Properties of Mefluidide

The following table summarizes key quantitative data for mefluidide, primarily sourced from
the PubChem database.

Property Value
Molecular Formula C11H13F3N203S
Molecular Weight 310.29 g/mol
CAS Registry Number 53780-34-0
Melting Point 183-185 °C

Water Solubility

180 mg/L at 23 °C

logP (Octanol/Water)

2.02

Vapor Pressure

<1 x10~*mm Hg at 25 °C
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The Role of the CAS Number in Chemical Database
Searches

For researchers and scientists, the CAS number is an indispensable tool for navigating the
complex landscape of chemical information. Databases such as PubChem, CAS SciFinder, and
others use the CAS number as a primary search key to aggregate and link diverse data sets.
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Caption: Workflow for retrieving chemical data using a CAS number.

Mefluidide's Mode of Action: Inhibition of
Gibberellin Biosynthesis

Mefluidide functions as a plant growth regulator by inhibiting the biosynthesis of gibberellic
acid (GA), a critical plant hormone responsible for processes such as stem elongation and

seed germination. Specifically, mefluidide is classified as a Type | growth regulator, which

primarily affects cell division with a lesser influence on cell elongation. The inhibition of GA

synthesis leads to stunted growth in treated plants.
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The biosynthesis of gibberellins is a complex pathway that occurs in multiple cellular
compartments. The pathway begins with the synthesis of geranylgeranyl diphosphate (GGPP),
which is then converted through a series of enzymatic steps to the various forms of gibberellic
acid.
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Caption: Simplified Gibberellic Acid (GA) biosynthesis pathway with the putative site of
mefluidide inhibition.

Experimental Protocols
Representative Synthesis of Mefluidide

The industrial synthesis of mefluidide involves two primary steps: the acetylation of 2,4-
dimethylaniline, followed by sulfonamidation. The following is a representative laboratory-scale
protocol based on standard organic chemistry procedures for these transformations.

Step 1: Synthesis of N-(2,4-dimethylphenyl)acetamide

« In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
2,4-dimethylaniline (1 equivalent) in a suitable solvent such as dichloromethane or ethyl
acetate.

e Cool the solution in an ice bath.
o Slowly add acetic anhydride (1.1 equivalents) dropwise to the stirred solution.

 After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 2-4 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).
e Upon completion, quench the reaction by slowly adding water.

o Separate the organic layer, wash with a saturated sodium bicarbonate solution, then with
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude N-(2,4-dimethylphenyl)acetamide.

» Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain
the purified product.
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Step 2: Synthesis of Mefluidide (N-[2,4-dimethyl-5-
(((trifluoromethyl)sulfonyl)amino)phenyl]lacetamide)

e In adry, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen),
dissolve the N-(2,4-dimethylphenyl)acetamide (1 equivalent) from Step 1 in a dry aprotic
solvent such as acetonitrile or dichloromethane.

e Cool the solution to 0 °C in an ice bath.
e Add a non-nucleophilic base, such as triethylamine or pyridine (1.2 equivalents).

o Slowly add trifluoromethanesulfonyl chloride (triflic anhydride) (1.1 equivalents) dropwise to
the reaction mixture, maintaining the temperature at 0 °C.

» Allow the reaction to warm to room temperature and stir for 12-24 hours.
e Monitor the reaction by TLC.

e Upon completion, dilute the reaction mixture with the solvent and wash sequentially with
dilute HCI, water, and brine.

e Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

» Purify the crude product by column chromatography on silica gel to yield mefluidide.

Bioassay for Plant Growth Regulator Activity

This protocol outlines a general procedure for evaluating the efficacy of mefluidide as a growth
inhibitor on a model turfgrass species.

¢ Plant Material and Growth Conditions:

o Cultivate a turfgrass species such as Poa annua (annual bluegrass) in pots containing a
standardized soil mix.

o Maintain the pots in a controlled environment (greenhouse or growth chamber) with
consistent temperature, light, and humidity.
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e Preparation of Mefluidide Solutions:
o Prepare a stock solution of mefluidide in a suitable solvent (e.g., DMSO).

o From the stock solution, prepare a series of dilutions to achieve the desired final
concentrations for application (e.g., 0.05, 0.1, 0.2 kg/ha).

o Include a control group that will be treated with the solvent system without mefluidide.
o Application of Treatments:

o Once the turfgrass has reached a desired height, randomly assign the pots to the different
treatment groups.

o Apply the mefluidide solutions and the control solution to the respective pots as a foliar
spray, ensuring even coverage.

o Data Collection:

o At regular intervals (e.g., weekly) for a period of 4-6 weeks, measure relevant growth
parameters. These may include:

Vertical shoot growth (clipping height).

Clipping dry weight.

Seedhead count.

Turf quality and color (visual rating).
» Statistical Analysis:

o Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to
determine the effect of different mefluidide concentrations on turfgrass growth compared
to the control group.

Conclusion
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The CAS Registry Number for mefluidide, 53780-34-0, serves as a cornerstone for its
unambiguous identification in the global scientific community. For researchers and
professionals, this unique identifier is the gateway to a comprehensive and aggregated body of
knowledge in chemical and biological databases. It facilitates efficient access to critical data
ranging from fundamental physicochemical properties to complex biological activities and
experimental protocols. A thorough understanding of the CAS system and its application is,
therefore, essential for accurate and effective research and development in the chemical and
life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1676157?utm_src=pdf-body
https://www.benchchem.com/product/b1676157?utm_src=pdf-custom-synthesis
https://ijper.org/sites/default/files/IndJPhaEdRes-59-1s-333.pdf
https://www.prepchem.com/n-methyl-n-phenyl-2-4-trifluoromethyl-phenyl-3h-imidazo-4-5-pyridine-3-acetamide/
https://www.researchgate.net/publication/272506052_Use_of_mefluidide_for_turf_overseeding/fulltext/63247997071ea12e363a6884/Use-of-Mefluidide-for-Turf-Overseeding.pdf
https://www.benchchem.com/product/b1676157#mefluidide-s-cas-number-and-its-relevance-in-chemical-databases
https://www.benchchem.com/product/b1676157#mefluidide-s-cas-number-and-its-relevance-in-chemical-databases
https://www.benchchem.com/product/b1676157#mefluidide-s-cas-number-and-its-relevance-in-chemical-databases
https://www.benchchem.com/product/b1676157#mefluidide-s-cas-number-and-its-relevance-in-chemical-databases
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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